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Compound of Interest

Compound Name: BrettPhos

Cat. No.: B130012

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the structure, mechanism of action, and
applications of BrettPhos, a highly effective biarylmonophosphine ligand. The information
presented is intended for researchers, scientists, and professionals in the field of drug
development and organic synthesis.

Core Structure and Properties of BrettPhos

BrettPhos, chemically known as 2-(Dicyclohexylphosphino)-3,6-dimethoxy-2',4",6'-triisopropyl-
1,1'-biphenyl, is a bulky and electron-rich phosphine ligand developed in the laboratory of
Stephen L. Buchwald at MIT.[1][2] Its unique structural features contribute to its high reactivity
and versatility in a range of palladium-catalyzed cross-coupling reactions.[3][4][5]

The ligand is characterized by a biphenyl backbone with significant steric bulk provided by the
dicyclohexylphosphino group on one phenyl ring and three isopropyl groups on the other.
Additionally, two methoxy groups are present on the phosphine-containing ring, which enhance
its electron-donating properties.[2][3]
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Property Value Source

dicyclohexyl-[3,6-dimethoxy-2-
IUPAC Name [2,4,6-tri(propan-2- [6]
yl)phenyl]phenyl]lphosphane

Chemical Formula C3sHs302P [61[7]
Molecular Weight 536.77 g/mol [7]
CAS Number 1070663-78-3 [6][7]
Appearance Off-white to white solid [4]
Melting Point 187-195 °C 41071

Mechanism of Action in Cross-Coupling Reactions

BrettPhos is a key ligand in palladium-catalyzed cross-coupling reactions, such as the
Buchwald-Hartwig amination and Suzuki-Miyaura coupling, which are fundamental for the
formation of carbon-nitrogen (C-N) and carbon-carbon (C-C) bonds.[3][5][8] The generally
accepted mechanism for these reactions involves a catalytic cycle consisting of three primary
steps: oxidative addition, transmetalation (for Suzuki-Miyaura), or amine
coordination/deprotonation (for Buchwald-Hartwig), and reductive elimination.[8][9][10][11][12]

Catalytic Cycle for Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the synthesis of arylamines. The
catalytic cycle, employing a Pd-BrettPhos catalyst, is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.chemimpex.com/products/31475
https://en.wikipedia.org/wiki/Dialkylbiaryl_phosphine_ligands
https://pubchem.ncbi.nlm.nih.gov/compound/25112535
https://www.sigmaaldrich.com/US/en/product/aldrich/718742
https://pmc.ncbi.nlm.nih.gov/articles/PMC2645945/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2645945/
https://pubs.acs.org/doi/10.1021/acsomega.0c01528
https://pmc.ncbi.nlm.nih.gov/articles/PMC7469115/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7469115/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7469115/
https://pubs.acs.org/doi/10.1021/acs.chemrev.2c00204
https://pmc.ncbi.nlm.nih.gov/articles/PMC9756297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9756297/
https://www.benchchem.com/product/b130012#brettphos-structure-and-mechanism
https://www.benchchem.com/product/b130012#brettphos-structure-and-mechanism
https://www.benchchem.com/product/b130012#brettphos-structure-and-mechanism
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b130012?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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